![molecular formula C23H15NO4S B2392448 1-(1,3-Benzothiazol-2-yl)ethyl 3-oxobenzo[f]chromene-2-carboxylate CAS No. 476641-42-6](/img/structure/B2392448.png)
1-(1,3-Benzothiazol-2-yl)ethyl 3-oxobenzo[f]chromene-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(1,3-Benzothiazol-2-yl)ethyl 3-oxobenzo[f]chromene-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields. This compound is also known as BTEOC, and it is a heterocyclic compound that belongs to the class of benzothiazoles. BTEOC is synthesized using a specific method that involves several chemical reactions, and its mechanism of action is not fully understood. However, it is believed that BTEOC can interact with certain enzymes and proteins, leading to various biochemical and physiological effects.
Scientific Research Applications
Antibacterial Agents
Compounds with a 1,3-benzothiazol-2-yl structure have been synthesized and evaluated as potential antibacterial agents . They have shown variable activity against both Gram-positive and Gram-negative bacterial strains . For instance, compound C13, which possesses a thiophene ring attached to the benzothiazole moiety via an amide linkage, exhibited maximum activity against Staphylococcus aureus .
Antifungal Agents
Benzothiazole derivatives have been associated with antifungal activities . This suggests that 1-(1,3-Benzothiazol-2-yl)ethyl 3-oxobenzo[f]chromene-2-carboxylate could potentially be used in the development of new antifungal drugs.
Antiprotozoal Agents
Benzothiazole derivatives have also been associated with antiprotozoal activities . This indicates a potential application of 1-(1,3-Benzothiazol-2-yl)ethyl 3-oxobenzo[f]chromene-2-carboxylate in the treatment of diseases caused by protozoa.
Anticancer Agents
Benzothiazole derivatives have been investigated for their anticancer properties . This suggests that 1-(1,3-Benzothiazol-2-yl)ethyl 3-oxobenzo[f]chromene-2-carboxylate could potentially be used in the development of new anticancer drugs.
Anticonvulsant Agents
Benzothiazole derivatives have been associated with anticonvulsant activities . This suggests that 1-(1,3-Benzothiazol-2-yl)ethyl 3-oxobenzo[f]chromene-2-carboxylate could potentially be used in the development of new anticonvulsant drugs.
Anti-Tubercular Agents
Recent advances in the synthesis of new benzothiazole-based anti-tubercular compounds have been reported . This suggests that 1-(1,3-Benzothiazol-2-yl)ethyl 3-oxobenzo[f]chromene-2-carboxylate could potentially be used in the development of new anti-tubercular drugs.
MEK1 Inhibitors
Molecular docking studies have suggested that benzothiazole derivatives could potentially be used in the design of novel coumarin derivatives as more potent MEK1 inhibitors .
Larvicidal and Adulticidal Agents
2-Aminobenzothiazoles have been investigated for their larvicidal and adulticidal activities against Aedes aeaegypti . This suggests that 1-(1,3-Benzothiazol-2-yl)ethyl 3-oxobenzo[f]chromene-2-carboxylate could potentially be used in the development of new larvicidal and adulticidal agents.
properties
IUPAC Name |
1-(1,3-benzothiazol-2-yl)ethyl 3-oxobenzo[f]chromene-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15NO4S/c1-13(21-24-18-8-4-5-9-20(18)29-21)27-22(25)17-12-16-15-7-3-2-6-14(15)10-11-19(16)28-23(17)26/h2-13H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTLNASAGAXVLAB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC2=CC=CC=C2S1)OC(=O)C3=CC4=C(C=CC5=CC=CC=C54)OC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15NO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,3-Benzothiazol-2-yl)ethyl 3-oxobenzo[f]chromene-2-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.